6-methyl-3-(prop-2-en-1-yl)-3,4-dihydropyrimidin-4-one

• IUPAC Name: 6-methyl-3-prop-2-enylpyrimidin-4-one
• InChI: InChI=1S/C8H10N2O/c1-3-4-10-6-9-7(2)5-8(10)11/h3,5-6H,1,4H2,2H3
• InChI Key: KOUPCNSVBBNJRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC=C
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol

Description

Imidazole, a similar compound, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of similar compounds often involves various synthetic routes. For instance, imidazole was first synthesized by glyoxal and ammonia. Another example is the synthesis of a Prottremin derivative, which was obtained by an epoxide ring opening reaction with 1-(4-isopropylbenzyl)piperazine.

Molecular Structure Analysis

The molecular structure of compounds like these is typically based on structures generated from substance identification information from all ECHA databases. The substance identifiers displayed in the InfoCard are the best available substance name, EC number, CAS number, and/or the molecular and structural formulas.

Chemical Reactions Analysis

Chemical reactions involving similar compounds often involve various mechanisms. For instance, the synthesis of new compounds often involves reactions like Pd-catalyzed C-N cross-coupling.

Physical And Chemical Properties Analysis

Compounds like these often have unique physical and chemical properties. For instance, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of similar compounds can vary widely. For example, indole derivatives have been found to bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives.

Safety and Hazards

The safety and hazards of similar compounds are typically determined through rigorous testing and are listed in databases like the ECHA.

Future Directions

The future directions of research on similar compounds often involve the development of new drugs. For instance, there is a great importance of heterocyclic ring-containing drugs in treating infectious diseases. Additionally, the development of new therapies based on pyridopyrimidine derivatives has been a recent focus.